Cas no 2105673-71-8 (2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)-)

2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)-, is a specialized pyrazine derivative characterized by its unique structural features, including a pyrazine core substituted with a hydroxymethyl group and an amino-functionalized tertiary butyl moiety. This compound exhibits significant potential as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive hydroxyl and amino groups enable selective functionalization, facilitating the construction of complex molecular architectures. The sterically hindered tertiary butyl group enhances stability and may influence stereoelectronic properties, making it valuable for modulating biological activity or material performance. The compound's well-defined structure and bifunctional nature offer advantages in regioselective reactions, supporting efficient synthetic routes for target molecules. Its high purity and consistent quality ensure reproducibility in research and industrial applications.
2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)- structure
2105673-71-8 structure
Product Name:2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)-
CAS No:2105673-71-8
MF:C9H15N3O
MW:181.234901666641
CID:5276448
PubChem ID:165448254
Update Time:2025-07-02

2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)-
    • 2105673-71-8
    • EN300-684203
    • 3-amino-2,2-dimethyl-1-(pyrazin-2-yl)propan-1-ol
    • Inchi: 1S/C9H15N3O/c1-9(2,6-10)8(13)7-5-11-3-4-12-7/h3-5,8,13H,6,10H2,1-2H3
    • InChI Key: BXTVWPWIJISQFM-UHFFFAOYSA-N
    • SMILES: C1(C(C(C)(C)CN)O)=NC=CN=C1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Density: 1.131±0.06 g/cm3(Predicted)
  • Boiling Point: 343.8±42.0 °C(Predicted)
  • pka: 13.41±0.20(Predicted)

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Additional information on 2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)-

Comprehensive Analysis of 2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)- (CAS No. 2105673-71-8)

The compound 2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)- (CAS No. 2105673-71-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine core and an amino-functionalized side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the most searched questions about 2-Pyrazinemethanol derivatives revolves around their role in enzyme inhibition and receptor modulation. Recent studies suggest that this compound may interact with key biological pathways, making it a candidate for developing novel therapeutics. For instance, its structural similarity to known heterocyclic amines has led to investigations into its efficacy as a kinase inhibitor, a hot topic in cancer research.

From a synthetic chemistry perspective, CAS No. 2105673-71-8 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, aligning with the global push for reduced environmental impact in chemical manufacturing. Its chiral center also makes it a subject of interest for asymmetric catalysis, a field gaining traction due to its applications in producing enantiomerically pure pharmaceuticals.

The 2-Pyrazinemethanol scaffold is frequently compared to other nitrogen-containing heterocycles in terms of bioavailability and metabolic stability. This comparison is crucial for medicinal chemists optimizing drug candidates. Additionally, its solubility profile and stability under physiological conditions are often queried in academic databases, reflecting its relevance in preclinical development.

In the context of AI-driven drug discovery, 2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)- has been flagged by machine learning algorithms as a promising scaffold for virtual screening. This aligns with the growing trend of integrating computational chemistry with experimental validation to accelerate R&D timelines. Its molecular properties, such as hydrogen bonding capacity and logP values, are frequently analyzed in silico to predict drug-likeness.

Another trending discussion involves the compound’s potential in neuroprotective agents. With rising global concerns about neurodegenerative diseases, the search for novel blood-brain barrier permeable molecules has intensified. Preliminary data suggests that modifications of the α-(2-amino-1,1-dimethylethyl) moiety could enhance CNS activity, a hypothesis under active investigation.

From a commercial standpoint, suppliers of CAS No. 2105673-71-8 often highlight its high purity grade and custom synthesis options, catering to the demand for tailored intermediates in contract research organizations. The compound’s scalability and regulatory compliance are also key selling points in B2B marketplaces.

In summary, 2-Pyrazinemethanol, α-(2-amino-1,1-dimethylethyl)- represents a versatile building block with multifaceted applications. Its intersection with cutting-edge research areas like precision medicine and synthetic biology ensures its continued relevance in scientific literature and industrial pipelines alike.

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